Cas no 152121-83-0 (Ethanone, 1-(3-methoxyphenyl)-2-(4-pyridinyl)-)

• Product Name: Ethanone, 1-(3-methoxyphenyl)-2-(4-pyridinyl)-
• CAS No: 152121-83-0
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 1328985
• PubChem ID: 11276228
• Update Time: 2025-04-20

Ethanone, 1-(3-methoxyphenyl)-2-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-methoxyphenyl)-2-(4-pyridinyl)-
• 1-(3-methoxyphenyl)-2-pyridin-4-ylethanone
• SCHEMBL2477853
• 152121-83-0
• FIKPEHJCJRGULP-UHFFFAOYSA-N
• AKOS006098467
• DTXSID80460926
• 1-(3-methoxy-phenyl)-2-pyridin-4-yl-ethanone
• 1-(3-METHOXYPHENYL)-2-(4-PYRIDYL)ETHANONE

• Inchi： 1S/C14H13NO2/c1-17-13-4-2-3-12(10-13)14(16)9-11-5-7-15-8-6-11/h2-8,10H,9H2,1H3
• InChI Key： FIKPEHJCJRGULP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(CC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 227.09469
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19